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Compound Name: BODIPY TR methyl ester

Cat. No.: B1147954

For Researchers, Scientists, and Drug Development Professionals

Introduction

BODIPY™ TR methyl ester is a cell-permeant, lipophilic fluorescent dye that serves as an
excellent counterstain for intracellular membranes in live and fixed cells. Its bright red
fluorescence provides a stark contrast for GFP-expressing cells and other green fluorescent
probes. This dye selectively localizes to endomembranous organelles such as the endoplasmic
reticulum and Golgi apparatus, but not the plasma membrane, making it a valuable tool for
visualizing cellular architecture and dynamics.[1][2] This document provides detailed protocols
and application notes for the effective use of BODIPY™ TR methyl ester in cell labeling
experiments.

Data Presentation

While direct quantitative comparisons of fluorescence intensity and cytotoxicity across a range
of incubation times are not readily available in the reviewed literature, the following tables
summarize the manufacturer-recommended and literature-cited incubation times and
concentrations for various applications. Optimization for specific cell types and experimental
conditions is recommended.[1]

Table 1: Recommended Staining Conditions for Live Eukaryotic Cells
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Staining Incubation
Cell Type . . Temperature Reference
Concentration  Time
Adherent Cells
(e.g., Hela, 0.1-1.0uM 10 minutes 37°C [1]
BPAE, MRC-5)
Suspension Cells  0.1-1.0 uM 10 minutes 37°C [1]
Table 2: Recommended Staining Conditions for Fixed Eukaryotic Cells
Fixation Staining Incubation
. . Temperature Reference
Method Concentration Time
4% ] Room
1-10uM 10 minutes
Formaldehyde Temperature
Table 3: Recommended Staining Conditions for Zebrafish Embryos
L Staining Incubation
Application Temperature Reference

Concentration Time

Live Embryo Room

o 100 pM 1 hour 2]
Staining Temperature
Fixed Embryo Room

o 100 uM 1 hour [2]
Staining Temperature

Experimental Protocols
Protocol 1: Live Cell Staining

This protocol is a general guideline for staining live adherent or suspension cells.

Materials:

o BODIPY™ TR methyl ester (5 mM stock solution in DMSO)
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e Hanks' Balanced Salt Solution (HBSS) or other suitable buffer/medium
e Live cells in culture
Procedure:
e Prepare Staining Solution:
o Warm the BODIPY™ TR methyl ester stock solution to room temperature.

o Dilute the 5 mM stock solution to a final working concentration of 0.1 - 1.0 uM in HBSS or
cell culture medium. For example, to make 1 mL of 1 uM staining solution, add 0.2 pL of
the 5 mM stock solution to 1 mL of buffer.

e Cell Staining:

o For adherent cells: Remove the culture medium and wash the cells once with HBSS. Add
a sufficient volume of the staining solution to completely cover the cells.

o For suspension cells: Centrifuge the cells to pellet them, remove the supernatant, and
resuspend the cells in the staining solution.

 Incubation:
o Incubate the cells for 10 minutes at 37°C, protected from light.[1]
e Washing:

o For adherent cells: Remove the staining solution and wash the cells twice with fresh HBSS
or culture medium.

o For suspension cells: Pellet the cells by centrifugation, remove the staining solution, and
resuspend the cells in fresh HBSS or culture medium. Repeat the wash step once more.

e Imaging:

o The cells are now ready for imaging. Use a filter set appropriate for Texas Red® dye
(Excitation/Emission: ~598/625 nm).[1]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://documents.thermofisher.com/TFS-Assets%2FLSG%2Fmanuals%2Fmp34556.pdf
https://documents.thermofisher.com/TFS-Assets%2FLSG%2Fmanuals%2Fmp34556.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Protocol 2: Fixed Cell Staining

This protocol is for staining cells that have been previously fixed.

Materials:

BODIPY™ TR methyl ester (5 mM stock solution in DMSO)

4% Formaldehyde in PBS

Phosphate-Buffered Saline (PBS)

Fixed cells on coverslips or in suspension

Procedure:

Cell Fixation (if not already fixed):
o Fix cells with 4% formaldehyde in PBS for 15 minutes at room temperature.

o Wash the cells three times with PBS. Note: Do not permeabilize the cells with detergents
like Triton™ X-100, as this may remove the dye from the sample.[1]

Prepare Staining Solution:
o Warm the BODIPY™ TR methyl ester stock solution to room temperature.

o Dilute the 5 mM stock solution to a final working concentration of 1 - 10 uM in PBS.

Cell Staining:

o Add a sufficient volume of the staining solution to cover the fixed cells.

Incubation:

o Incubate for 10 minutes at room temperature, protected from light.

Washing:
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o Remove the staining solution and wash the cells twice with PBS.
e Mounting and Imaging:

o Mount the coverslips with an appropriate mounting medium. The cells are now ready for
imaging using a filter set for Texas Red® dye.

Visualizations
Cellular Uptake and Localization Workflow

The following diagram illustrates the general workflow for labeling live cells with BODIPY™ TR
methyl ester. The lipophilic nature of the dye allows it to readily permeate the cell membrane

and accumulate in the membranes of intracellular organelles.
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BODIPY™ TR Methyl Ester Live Cell Staining Workflow

Logical Relationship of Staining Parameters

The successful labeling of cells with BODIPY™ TR methyl ester depends on the interplay of
several key factors. This diagram illustrates the logical relationships to consider for optimizing
your staining protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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